2-Azidoatrazine
Description
2-Azidoatrazine is a triazine derivative characterized by the substitution of an azido (-N₃) functional group on the triazine ring. Triazines are heterocyclic compounds containing three nitrogen atoms in a six-membered ring, widely studied for their herbicidal properties . Atrazine, a well-known herbicide (2-chloro-4-ethylamino-6-isopropylamino-s-triazine), shares structural similarities with 2-azidoatrazine but differs in the substituents: the chlorine atom in atrazine is replaced by an azido group in 2-azidoatrazine .
Properties
CAS No. |
2854-94-6 |
|---|---|
Molecular Formula |
C8H14N8 |
Molecular Weight |
222.25 g/mol |
IUPAC Name |
6-azido-4-N-ethyl-2-N-propan-2-yl-1,3,5-triazine-2,4-diamine |
InChI |
InChI=1S/C8H14N8/c1-4-10-6-12-7(11-5(2)3)14-8(13-6)15-16-9/h5H,4H2,1-3H3,(H2,10,11,12,13,14) |
InChI Key |
YXANDOFIEFOLJI-UHFFFAOYSA-N |
SMILES |
CCNC1=NC(=NC(=N1)N=[N+]=[N-])NC(C)C |
Canonical SMILES |
CCNC1=NC(=NC(=N1)N=[N+]=[N-])NC(C)C |
Other CAS No. |
2854-94-6 |
Synonyms |
2-azido-4-(ethylamino)-6-(isopropylamino)-s-triazine 2-azidoatrazine |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural and Functional Group Analysis
| Compound | Molecular Formula | Molecular Weight (g/mol) | Key Functional Groups |
|---|---|---|---|
| 2-Azidoatrazine | C₈H₁₂N₇Cl | ~257.7* | Triazine ring, -N₃, -NH-alkyl |
| Atrazine | C₈H₁₄ClN₅ | 215.68 | Triazine ring, -Cl, -NH-alkyl |
| Simazine | C₇H₁₂ClN₅ | 201.66 | Triazine ring, -Cl, -NH-alkyl |
*Calculated based on atrazine’s structure with -N₃ substitution.
- Azido Group vs. Chlorine : The azido group in 2-azidoatrazine introduces distinct chemical behavior compared to chlorine in atrazine. Azides are thermally labile and reactive, whereas chlorine in atrazine contributes to its environmental persistence .
- Electronic Effects : The electron-withdrawing azido group may reduce the basicity of the triazine ring compared to atrazine’s chlorine, altering interactions with biological targets like the D1 protein in photosynthesis inhibition .
Physicochemical Properties
*Azido groups are typically hydrophobic, reducing water solubility compared to atrazine.
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